Cas no 1806474-36-1 (Methyl 7-Bromo-2-chloro-1H-benzimidazole-5-acetate)

• Product Name: Methyl 7-Bromo-2-chloro-1H-benzimidazole-5-acetate
• CAS No: 1806474-36-1
• MF: C₁₀H₈BrClN₂O₂
• MW: 303.539720535278
• CID: 4824294
• Update Time: 2025-05-21

Methyl 7-Bromo-2-chloro-1H-benzimidazole-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-Bromo-2-chloro-1H-benzimidazole-5-acetate

• Inchi： 1S/C10H8BrClN2O2/c1-16-8(15)4-5-2-6(11)9-7(3-5)13-10(12)14-9/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： YZTSIGAVCVOVQH-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)OC)=CC2=C1N=C(N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 2.9
• Topological Polar Surface Area: 55

Additional information on Methyl 7-Bromo-2-chloro-1H-benzimidazole-5-acetate

Methyl 7-Bromo-2-chloro-1H-benzimidazole-5-acetate (CAS No. 1806474-36-1)

Methyl 7-Bromo-2-chloro-1H-benzimidazole-5-acetate is a highly specialized organic compound with the CAS registry number 1806474-36-1. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a benzimidazole ring system substituted with bromine and chlorine atoms at positions 7 and 2, respectively, along with an acetate group at position 5. The methyl ester group further enhances its chemical reactivity and functional versatility.

The synthesis of Methyl 7-Bromo-2-chloro-1H-benzimidazole-5-acetate involves a series of carefully controlled reactions, including nucleophilic substitutions and condensation processes. Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex structures with high purity and yield. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring minimal environmental impact while maintaining the integrity of the compound's functional groups.

One of the most significant applications of this compound lies in its role as an intermediate in drug discovery. The benzimidazole core is known for its ability to interact with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). The presence of halogen substituents (bromine and chlorine) at specific positions on the ring enhances the compound's pharmacokinetic properties, including bioavailability and metabolic stability. Recent studies have demonstrated that analogs of this compound exhibit promising anti-cancer and anti-inflammatory activities, making them valuable candidates for further preclinical development.

In addition to its pharmaceutical applications, Methyl 7-Bromo-2-chloro-1H-benzimidazole-5-acetate has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have investigated its ability to act as a charge transport material, facilitating efficient electron or hole mobility within device architectures. The bromine and chlorine substituents play a crucial role in modulating the electronic characteristics of the compound, thereby influencing its performance in such applications.

The chemical stability of this compound is another area of interest for scientists. Studies have been conducted to evaluate its thermal stability under various conditions, as well as its resistance to photodegradation. Understanding these properties is essential for determining its suitability in different industrial processes and storage conditions. Recent findings suggest that while the compound exhibits good thermal stability up to moderate temperatures, prolonged exposure to light may lead to structural modifications.

From an analytical standpoint, Methyl 7-Bromo-2-chloro-1H-benzimidazole-5-acetate presents a challenging yet rewarding subject for characterization techniques. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm its structure and purity. These techniques provide valuable insights into the spatial arrangement of atoms within the molecule and help in identifying any potential impurities or degradation products.

In terms of environmental impact, researchers have begun exploring the biodegradability and eco-toxicological profile of this compound. As industries increasingly prioritize sustainability, understanding how such compounds interact with ecosystems is becoming crucial. Preliminary studies indicate that under aerobic conditions, the compound undergoes microbial degradation through specific pathways involving hydrolysis and oxidation reactions.

The future outlook for Methyl 7-Bromo-2-chloro-1H-benzimidazole-5-acetate appears promising, with ongoing research focusing on expanding its applications in niche areas such as catalysis and sensors. Its ability to act as a ligand in transition metal complexes has opened new avenues for heterogeneous catalysis, particularly in organic transformations requiring high selectivity. Furthermore, its potential use in developing highly sensitive chemical sensors has been explored, leveraging its unique reactivity towards specific analytes.

In conclusion, Methyl 7-Bromo-2-chloro-1H-benzimidazole-5-acetate stands out as a multifaceted compound with diverse applications across various scientific domains. Its complex structure endows it with unique chemical properties that make it invaluable for both academic research and industrial applications. As advancements in synthetic methods continue to evolve, so too will our ability to harness the full potential of this remarkable molecule.